![molecular formula C16H15N3O2 B5108221 1-phenyl-3-[(4-pyridinylmethyl)amino]-2,5-pyrrolidinedione](/img/structure/B5108221.png)
1-phenyl-3-[(4-pyridinylmethyl)amino]-2,5-pyrrolidinedione
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Overview
Description
1-phenyl-3-[(4-pyridinylmethyl)amino]-2,5-pyrrolidinedione, also known as PPAP, is a synthetic compound that has gained considerable attention in the scientific community for its potential as a cognitive enhancer. PPAP belongs to the class of compounds known as pyrrolidinones and is structurally similar to the well-known nootropic drug, piracetam.
Mechanism of Action
The exact mechanism of action of 1-phenyl-3-[(4-pyridinylmethyl)amino]-2,5-pyrrolidinedione is not yet fully understood, but it is believed to work by increasing the levels of certain neurotransmitters in the brain, including dopamine and acetylcholine. This compound may also enhance the function of the brain's cholinergic system, which is involved in learning and memory.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including increased levels of dopamine and acetylcholine in the brain, increased blood flow to the brain, and enhanced glucose metabolism. This compound has also been shown to have antioxidant properties and may help to protect the brain from oxidative stress.
Advantages and Limitations for Lab Experiments
1-phenyl-3-[(4-pyridinylmethyl)amino]-2,5-pyrrolidinedione has several advantages for use in laboratory experiments, including its ease of synthesis, low toxicity, and high potency. However, one limitation of this compound is its relatively short half-life, which may make it difficult to study its long-term effects.
Future Directions
There are several potential future directions for research on 1-phenyl-3-[(4-pyridinylmethyl)amino]-2,5-pyrrolidinedione, including further studies on its mechanism of action, its potential therapeutic applications in the treatment of neurodegenerative diseases, and its use as a cognitive enhancer in healthy individuals. Additionally, research could be conducted to investigate the safety and long-term effects of this compound use.
Synthesis Methods
1-phenyl-3-[(4-pyridinylmethyl)amino]-2,5-pyrrolidinedione can be synthesized using a variety of methods, including the reaction of 4-pyridinylmethylamine with 1-phenyl-2,5-pyrrolidinedione in the presence of a catalyst. The resulting product is then purified using column chromatography.
Scientific Research Applications
1-phenyl-3-[(4-pyridinylmethyl)amino]-2,5-pyrrolidinedione has been the subject of numerous scientific studies, particularly in the field of cognitive enhancement. Studies have shown that this compound has the ability to improve memory, increase focus and attention, and enhance overall cognitive function. This compound has also been shown to have neuroprotective effects and may have potential therapeutic applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Properties
IUPAC Name |
1-phenyl-3-(pyridin-4-ylmethylamino)pyrrolidine-2,5-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O2/c20-15-10-14(18-11-12-6-8-17-9-7-12)16(21)19(15)13-4-2-1-3-5-13/h1-9,14,18H,10-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLEUTQWKOOZXOW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(=O)N(C1=O)C2=CC=CC=C2)NCC3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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